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Compound of Interest

Compound Name: Temodox

Cat. No.: B1682016 Get Quote

Researchers, scientists, and drug development professionals exploring novel chemical entities

will find that while the fundamental chemical identity of Temodox is established, a

comprehensive biological and pharmacological profile remains largely uncharted territory. This

whitepaper serves as a technical guide to the existing data on Temodox, highlighting its

chemical structure and properties while underscoring the current gaps in the scientific literature

regarding its synthesis, mechanism of action, and biological activity.

Temodox, identified by the Chemical Abstracts Service (CAS) number 34499-96-2, is

chemically known as 2-hydroxyethyl 3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-carboxylate.[1]

Its molecular formula is C12H12N2O5.[1]

Chemical Structure and Properties
The structural identity of Temodox is cataloged in several chemical databases. A summary of

its key physicochemical properties is presented below.
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Property Value Source

Molecular Formula C12H12N2O5 PubChem

Molecular Weight 264.23 g/mol PubChem

IUPAC Name

2-hydroxyethyl 3-methyl-4-

oxido-1-oxoquinoxalin-1-ium-2-

carboxylate

PubChem

CAS Number 34499-96-2

TargetMol Chemicals,

Marrakesh Agreement (WTO)

[1][2]

Synonyms CP 22341 TargetMol Chemicals[1]

Synthesis and Experimental Protocols
A thorough review of the scientific literature and chemical databases reveals a significant lack

of detailed, publicly available experimental protocols for the synthesis of Temodox. While its

chemical structure is defined, the specific reaction conditions, starting materials, and

purification methods required for its preparation are not described in the accessible literature.

This absence of synthetic methodology presents a primary hurdle for researchers wishing to

investigate its properties further.

Biological Activity and Mechanism of Action
Currently, there is a notable scarcity of published data concerning the biological activity and

mechanism of action of Temodox. Searches for in vitro or in vivo studies, including bioactivity

assays, pharmacological evaluations, and pharmacokinetic profiles, did not yield any

substantive results. Consequently, the signaling pathways that Temodox may modulate, its

potential therapeutic targets, and its overall pharmacological effect remain unknown.

The following logical diagram illustrates the current void in our understanding of Temodox's

biological interactions.
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Current knowledge gap in the biological action of Temodox.

Future Directions
The absence of comprehensive data on Temodox presents both a challenge and an

opportunity for the scientific community. The initial step for any future research would be the

development and publication of a robust and reproducible synthetic route. Once the compound

is accessible, a systematic investigation into its biological effects is warranted. This would

include:

High-throughput screening to identify potential biological targets.

In vitro assays to determine its efficacy and potency against various cell lines or enzymatic

targets.

In vivo studies in animal models to evaluate its pharmacokinetic profile, safety, and potential

therapeutic applications.

Conclusion
In summary, while the chemical identity of Temodox is well-defined, it remains a molecule of

unknown biological significance. The lack of available data on its synthesis, mechanism of

action, and pharmacological properties makes it impossible to provide a detailed technical

guide beyond its basic chemical description. The information presented here serves to highlight

this knowledge gap and to encourage further research into this enigmatic compound. For

researchers in drug discovery and development, Temodox represents a blank slate, with the

potential for novel biological activity waiting to be uncovered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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